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Cat. No.: B1265628
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Hydrazine (N2Ha) is a diacidic base that readily reacts with acids to form two primary types of
cations: the hydrazinium (+1) ion (N2Hs*) and the less common hydrazinium (+2) ion (N2He?*).
[1] The Nz2Hs* cation, in particular, is a versatile building block in crystal engineering. Its ability
to act as a donor for multiple hydrogen bonds allows it to form extensive and robust three-
dimensional networks with various anions.

When combined with oxalic acid, a simple dicarboxylic acid, hydrazine forms distinct crystalline
salts, primarily hydrazinium hydrogen oxalate (N2HsHC20a4) and dihydrazinium oxalate
((N2Hs5)2C204).[2] The stoichiometry of the reactants and the specific experimental conditions
dictate which of these compounds is formed.[1] The resulting crystal structures are defined by
intricate networks of hydrogen bonds, which are of fundamental interest for understanding
intermolecular interactions and designing new materials with specific properties.

Dihydrazinium Oxalate ((Nz2Hs)2C204): A Thermally
Sensitive 3D Network

The crystal structure of dihydrazinium oxalate remained unreported for a considerable time,
largely due to the difficulty in obtaining single crystals suitable for X-ray analysis.[1][3] The
synthesis is highly sensitive to temperature, as the dihydrazinium salt readily transforms into
the monohydrazinium form above 25 °C.[1][4]

Crystal Synthesis and Causality
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The successful synthesis of dihydrazinium oxalate hinges on maintaining ice-cold conditions.
This critical parameter prevents the thermal decomposition of the desired product into the more
stable monohydrazinium oxalate.[1] The reaction involves a straightforward acid-base
neutralization in a mixed solvent system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Introduction: The Versatility of Hydrazinium Cations in
Crystal Engineering]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265628#crystal-structure-of-hydrazinium-oxalate-
compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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